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Disclaimer: The JX040 is a sensitive gate Silicon Controlled Rectifier (SCR), a semiconductor
component used in electronic circuits for power control and switching. The intended audience
for information regarding this component typically consists of electronics engineers, circuit
designers, and technicians. The following application notes have been adapted to the specified
format but are technical in nature and pertain to electronic circuit design, not drug development
research.

Introduction to the JX040 SCR

The JX040 series is a family of sensitive gate Silicon Controlled Rectifiers designed for
applications requiring high dv/dt capability and strong resistance to electromagnetic
interference.[1][2] These characteristics make it particularly suitable for use in circuits such as
residual current circuit breakers, igniters, and motor controls.[1][2] As an SCR, the JX040 is a
unidirectional switch that is triggered into conduction by a small gate current and remains in the
"on" state as long as the current through the device is above the holding current.

Absolute Maximum Ratings and Electrical
Characteristics
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For reliable operation and to prevent damage to the component, the JX040 must be operated
within its specified absolute maximum ratings. The electrical characteristics define the
performance of the device under various operating conditions.

Table 1: Absolute Maximum Ratings (Tj = 25°C unless
otherwise specified)
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Parameter Symbol Value Unit

Repetitive Peak Off-

VDRM 600 \Y
State Voltage
Repetitive Peak

VRRM 600 \Y
Reverse Voltage
RMS On-State
Current (TC=97°C for IT(RMS) 4 A

TO-220B)

Non-Repetitive Surge
Peak On-State ITSM 30 A
Current (tp=10ms)

12t Value for Fusing

12t 4.5 A2s
(tp=10ms)
Critical Rate of Rise of
di/dt 50 Alus
On-State Current
Peak Gate Current
] IGM 1.2 A
(tp=20us, Tj=110°C)
Peak Gate Power
] PGM 3 w
(tp=20us, Tj=110°C)
Average Gate Power
Dissipation PG(AV) 0.2 W
(Tj=110°C)
Storage Junction
Tstg -40 to 150 °C
Temperature Range
Operating Junction ]
Tj -40 to 110 °C

Temperature Range

Source:[2]
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Table 2: Electrical Characteristics (T = 25°C unless
otherwise specified)
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Paramete Test . .
Symbol . Min. Typ. Max. Unit
r Condition
Gate
Tri IGT Vb=V, 200 A
rigger - -
99 RL=33Q H
Current
Gate
. VD=12V,
Trigger VGT - 0.6 0.8 \Y
RL=33Q
Voltage
Gate Non-
) VD=VDRM
Trigger VGD ] 0.2 - - \%
, Tj=110°C
Voltage
Holding
IH IT=0.05A - 5 - mA
Current
Latching
IL IG=1.2I1GT - 6 - mA
Current
On-State IT=8A,
VTM - - 15 Y
Voltage tp=380us
Off-State VD=VDRM
IDRM/IRR
Leakage M , - - 5 HA
Current VR=VRRM
Off-State
VD=VDRM
Leakage IDRM/IRR
, - - 100 MA
Current M
) VR=VRRM
(Tj=110°C)
Critical
VD=2/3VD
Rate of
RM,
Rise of Off-  dV/dt ) 20 - - V/us
Tj=110°C,
State
RGK=1KQ
Voltage
Source:[2]
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Experimental Protocols: Characterization of JX040
Switching Behavior

This protocol outlines a procedure to verify the fundamental switching characteristics of the
JX040 SCR in a laboratory setting.

Objective:

To measure the Gate Trigger Current (IGT), Gate Trigger Voltage (VGT), and Holding Current
(IH) of the JX040.

Materials:
e JX040 SCR

Variable DC Power Supply (for anode voltage)

Variable DC Current Source (for gate current)

Load Resistor (RL)

Gate Resistor (RG)

Digital Multimeters (3)

Breadboard and connecting wires

Methodology:

Part 1: Measuring Gate Trigger Current (IGT) and Gate Trigger Voltage (VGT)

Construct the test circuit as shown in the workflow diagram below.

Set the anode DC voltage supply (V_AA) to 12V.

Connect a multimeter in series with the gate to measure IGT and another in parallel with the
gate and cathode to measure VGT.

Connect a third multimeter in series with the anode to monitor the anode current (I_A).
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» Slowly increase the current from the gate current source.

o Observe the anode current. The moment the anode current suddenly increases and the SCR
latches on, record the readings on the gate current and gate voltage multimeters. These are
the IGT and VGT values.

e Reduce the gate current to zero.

Part 2: Measuring Holding Current (IH)

o With the SCR in the "on" state from the previous step, ensure the gate current is zero.
o Slowly decrease the anode voltage supply (V_AA).

e Monitor the anode current (I_A).

e The value of the anode current just before the SCR turns off (i.e., the current drops to zero)
is the holding current (IH). Record this value.

Experimental Workflow Diagram
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Circuit Setup

Start: Assemble
Test Circuit

'

Set Anode Voltage
(V_AA =12V)

'

Connect Multimeters for
IGT, VGT, and _A

Slowly Increase
Gate Current (I_G)

SCR Latches On?

Record IGT and VGT

Holding Current (IH) Measurement

Set Gate Current
(1.G=0)

;

Slowly Decrease
Anode Voltage (V_AA)

SCR Turns Off?

Record Holding
Current (IH)

End of Test

Click to download full resolution via product page

Caption: Workflow for X040 SCR Characterization.
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High-Power Switching Circuit Design
Considerations

When designing a high-power switching circuit using the JX040, several factors must be taken
into account to ensure reliable and safe operation.

o Gate Drive Circuit: A reliable gate drive circuit is essential to ensure the SCR is triggered
properly. The gate current should be sufficient to turn the device on quickly and reliably, but
not so high as to exceed the maximum gate power dissipation.

e Snubber Circuit: In applications with inductive loads, a snubber circuit (typically an RC
network) across the SCR is necessary to limit the rate of rise of off-state voltage (dVv/dt) and
prevent false triggering.

o Thermal Management: The JX040 will dissipate power, primarily during the on-state. A heat
sink is crucial to maintain the junction temperature below the maximum rating of 110°C,
especially when conducting high currents.[2] The total thermal resistance from the junction to
the ambient air must be low enough to dissipate the generated heat effectively.

o Overcurrent Protection: A fast-acting fuse or circuit breaker should be included in series with
the SCR to protect it from overcurrent and short-circuit conditions. The It rating of the
protective device should be less than that of the SCR.[2]

Logical Relationship: Simplified SCR Switching Circuit
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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